5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide

• IUPAC Name: 5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C18H18N2O3/c1-3-22-14-6-7-16-15(9-14)17(12(2)23-16)18(21)20-11-13-5-4-8-19-10-13/h4-10H,3,11H2,1-2H3,(H,20,21)
• InChI Key: QSQRQVMENMUQQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(=C2C(=O)NCC3=CN=CC=C3)C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide, also known as EPM-01, is a synthetic compound that has gained significant attention in the field of scientific research. EPM-01 is a benzofuran derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Scientific Research Applications

Synthesis of Novel Compounds

A foundational aspect of research on this compound involves the synthesis of novel heterocyclic compounds with potential biological activities. The synthesis process often explores the reactivity of benzofuran derivatives to yield compounds with varied structural motifs. For instance, the preparation of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showcases the chemical versatility of benzofuran derivatives. These synthesized compounds were explored for their analgesic and anti-inflammatory properties, highlighting their significance in medicinal chemistry (Abu‐Hashem et al., 2020).

Potential Therapeutic Applications

Research into the therapeutic applications of benzofuran derivatives is a significant area of interest. The exploration of these compounds for their anti-inflammatory, analgesic, and antimicrobial properties suggests a potential for developing new therapeutic agents. For example, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds have been synthesized, indicating the potential for these molecules to serve as leads in drug discovery processes (Bakhite et al., 2005).

Pharmacological Profiling

The pharmacological profiling of these compounds involves evaluating their binding affinity to various biological targets, which could lead to the identification of potential therapeutic agents. Studies such as those focusing on N-(1-ethyl-4-methylhexahydro-1,4-diazepin-6-yl)pyridine-3-carboxamides have explored the binding affinity for serotonin 5-HT3 and dopamine D2 receptors, highlighting the neuropharmacological potential of benzofuran derivatives (Hirokawa et al., 2003).

Antimicrobial Activity

The antimicrobial activity of benzofuran derivatives is another critical area of application. Compounds synthesized from benzofuran moieties have been screened against pathogenic bacteria, demonstrating their potential as antimicrobial agents. This research paves the way for the development of new antibacterial drugs to combat resistant strains (Idrees et al., 2020).